Cas no 87165-53-5 (Methyl 3-(bromomethyl)-2-methoxybenzoate)

• Product Name: Methyl 3-(bromomethyl)-2-methoxybenzoate
• CAS No: 87165-53-5
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1092603
• PubChem ID: 13229230
• Update Time: 2025-04-24

Methyl 3-(bromomethyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-methoxybenzoate
• SCHEMBL9480301
• 87165-53-5
• Methyl3-(bromomethyl)-2-methoxybenzoate
• Methyl 3-(bromomethyl)-2-methoxybenzoate, AldrichCPR

• Inchi： 1S/C10H11BrO3/c1-13-9-7(6-11)4-3-5-8(9)10(12)14-2/h3-5H,6H2,1-2H3
• InChI Key： OFNCKBSGHOIZJC-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 3-(bromomethyl)-2-methoxybenzoate

Methyl 3-(bromomethyl)-2-methoxybenzoate (CAS No. 87165-53-5): A Comprehensive Overview

Methyl 3-(bromomethyl)-2-methoxybenzoate, identified by the CAS registry number 87165-53-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, also known as 3-bromo-N-methoxybenzamide or methoxybromobenzoyl methyl ester, has garnered attention due to its unique chemical properties and potential uses in drug discovery, material science, and organic synthesis.

The molecular structure of Methyl 3-(bromomethyl)-2-methoxybenzoate consists of a benzoate ester moiety with a methoxy group at the 2-position and a bromomethyl group at the 3-position. This arrangement imparts the compound with both electron-donating and electron-withdrawing groups, which influence its reactivity and stability. The presence of the bromine atom in the bromomethyl group introduces potential for nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of Methyl 3-(bromomethyl)-2-methoxybenzoate in the development of bioactive compounds. Researchers have explored its ability to act as a precursor in the synthesis of heterocyclic compounds, which are often found in pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. The methoxy group enhances solubility and bioavailability, while the bromomethyl group provides sites for further functionalization.

In addition to its role in drug discovery, Methyl 3-(bromomethyl)-2-methoxybenzoate has been utilized in materials science for the synthesis of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its incorporation into high-performance materials with tailored mechanical and thermal properties. Recent advancements in green chemistry have also seen this compound being employed in more sustainable synthetic pathways, reducing environmental impact while maintaining efficiency.

The synthesis of Methyl 3-(bromomethyl)-2-methoxybenzoate typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by esterification. The choice of synthetic route depends on the availability of starting materials and desired purity levels. Recent optimizations have focused on improving reaction yields and minimizing by-products through catalytic methods and solvent-free techniques.

In terms of safety and handling, Methyl 3-(bromomethyl)-2-methoxybenzoate should be treated with care due to its reactive nature. Proper ventilation and personal protective equipment are recommended during handling to prevent exposure. Storage should be in cool, dry conditions away from light to maintain stability.

In conclusion, Methyl 3-(bromomethyl)-2-methoxybenzoate (CAS No. 87165-53-5) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis, contributing to advancements in medicine, materials science, and sustainable chemistry practices.